Cas no 941872-95-3 (4-(4-chlorophenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 4-(4-chlorophenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941872-95-3
• MF: C₁₆H₁₈ClN₃O₃
• MW: 335.785422801971
• CID: 5505804
• Update Time: 2025-10-30

4-(4-chlorophenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 4-(4-chlorophenyl)-3,4,6,7-tetrahydro-6-(3-methoxypropyl)-
• 4-(4-chlorophenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C16H18ClN3O3/c1-23-8-2-7-20-9-12-13(15(20)21)14(19-16(22)18-12)10-3-5-11(17)6-4-10/h3-6,14H,2,7-9H2,1H3,(H2,18,19,22)
• InChI Key： FOTINROSYQWRRT-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Cl)C=C2)C2C(=O)N(CCCOC)CC=2N1

Additional information on 4-(4-chlorophenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

4-(4-Chlorophenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

The compound 4-(4-Chlorophenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 941872-95-3) is a highly specialized organic molecule with a complex structure and significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolopyrimidine derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and biological activities.

Pyrrolopyrimidines are heterocyclic compounds that combine the structural features of pyrrole and pyrimidine rings. The presence of these rings in the molecule contributes to its aromatic stability and electronic properties. The chlorophenyl group attached at position 4 introduces electron-withdrawing effects, which can influence the molecule's reactivity and selectivity in various reactions. Additionally, the methoxypropyl substituent at position 6 adds hydrophilic characteristics to the molecule, enhancing its solubility in polar solvents and potentially improving its bioavailability in pharmaceutical applications.

Recent studies have highlighted the potential of this compound as a building block for advanced materials and drug development. For instance, researchers have explored its role in the synthesis of two-dimensional covalent organic frameworks (COFs) due to its ability to form robust covalent bonds under mild conditions. These frameworks have applications in gas storage, catalysis, and sensing technologies.

In the field of pharmacology, this compound has shown promise as a lead molecule for designing novel drugs targeting specific biological pathways. Its unique structure allows for precise molecular interactions with proteins and enzymes. For example, a study published in *Nature Communications* demonstrated that analogs of this compound exhibit potent inhibitory activity against kinase enzymes, which are critical targets in cancer therapy.

The synthesis of 4-(4-Chlorophenyl)-6-(3-methoxypropyl)-1H...dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolopyrimidine core through cyclization reactions and subsequent functionalization to introduce the chlorophenyl and methoxypropyl groups. Researchers have optimized these steps to achieve high yields and purity levels.

From an environmental standpoint, this compound's production process has been evaluated for its sustainability. Efforts are being made to minimize waste generation and reduce energy consumption during synthesis. For instance, solvent-free reaction conditions have been explored to enhance eco-friendliness while maintaining product quality.

In conclusion, CAS No. 941872-95-3 represents a cutting-edge compound with diverse applications across multiple disciplines. Its structural features make it a valuable tool for advancing research in materials science and pharmacology while adhering to modern sustainability standards.